Cas no 929000-18-0 (t-Butyl 4-bromo-2-chlorobenzoate)
929000-18-0 structure
Product Name:t-Butyl 4-bromo-2-chlorobenzoate
CAS No:929000-18-0
MF:C11H12BrClO2
MW:291.568781852722
MDL:MFCD08703428
CID:802087
PubChem ID:26967600
Update Time:2025-04-19
t-Butyl 4-bromo-2-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-bromo-2-chlorobenzoate
- Benzoic acid,4-bromo-2-chloro-, 1,1-dimethylethyl ester
- t-Butyl 4-bromo-2-chlorobenzoate
- OR8566
- DIETHYLAMINOACETALDEHYDEDIETHYLACETAL
- D86081
- tert-Butyl4-bromo-2-chlorobenzoate
- AKOS013210643
- DTXSID10650378
- 929000-18-0
- MFCD08703428
- IHLZXPVSSFCZLU-UHFFFAOYSA-N
- SCHEMBL14321549
- CS-0181030
- BS-24684
- DB-371729
-
- MDL: MFCD08703428
- Inchi: 1S/C11H12BrClO2/c1-11(2,3)15-10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3
- InChI Key: IHLZXPVSSFCZLU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 289.97100
- Monoisotopic Mass: 289.97092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.05780
t-Butyl 4-bromo-2-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098550-25g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 95% | 25g |
$442.32 | 2023-08-31 | |
| Alichem | A019098550-100g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 95% | 100g |
$790.40 | 2023-08-31 | |
| Apollo Scientific | OR8566-1g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 98% | 1g |
£78.00 | 2025-02-20 | |
| Apollo Scientific | OR8566-5g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 98% | 5g |
£260.00 | 2025-02-20 | |
| Apollo Scientific | OR8566-10g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 98% | 10g |
£416.00 | 2025-02-20 | |
| abcr | AB248436-1 g |
tert-Butyl 4-bromo-2-chlorobenzoate, 97%; . |
929000-18-0 | 97% | 1g |
€169.50 | 2023-06-22 | |
| abcr | AB248436-5 g |
tert-Butyl 4-bromo-2-chlorobenzoate, 97%; . |
929000-18-0 | 97% | 5g |
€467.00 | 2023-06-22 | |
| abcr | AB248436-10 g |
tert-Butyl 4-bromo-2-chlorobenzoate, 97%; . |
929000-18-0 | 97% | 10g |
€722.00 | 2023-06-22 | |
| Chemenu | CM155461-10g |
tert-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 95% | 10g |
$284 | 2022-12-31 | |
| TRC | B694058-100mg |
t-Butyl 4-bromo-2-chlorobenzoate |
929000-18-0 | 100mg |
$ 64.00 | 2023-04-18 |
t-Butyl 4-bromo-2-chlorobenzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
929000-18-0 (t-Butyl 4-bromo-2-chlorobenzoate) Related Products
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